N-cyclopentyl-N'-(2,4-difluorophenyl)oxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of N-cyclopentyl-N’-(2,4-difluorophenyl)oxamide is defined by its molecular formula, C13H14F2N2O2. The exact structure detailing the arrangement of these atoms is not provided in the search results.Scientific Research Applications
Anticancer Activity
The synthesis and evaluation of novel 1,2,4-triazole derivatives, including compounds related to N1-cyclopentyl-N2-(2,4-difluorophenyl)oxalamide, have been investigated as promising anticancer agents . These derivatives exhibit cytotoxic activity against human cancer cell lines, including MCF-7, Hela, and A549. Specifically, compounds 7d, 7e, 10a, and 10d demonstrated cytotoxic activity below 12 μM against the Hela cell line. Moreover, these compounds exhibited selectivity against cancerous cells while sparing normal cells, making them potential candidates for further development in cancer therapy.
Calcium Channel Blockers
Although not directly studied for N1-cyclopentyl-N2-(2,4-difluorophenyl)oxalamide, related 1,4-dihydropyridine derivatives have intrinsic therapeutic applications as calcium channel blockers . These compounds modulate calcium ion influx, which is crucial for various physiological processes. Investigating the potential calcium channel-blocking properties of N1-cyclopentyl-N2-(2,4-difluorophenyl)oxalamide could provide insights into its cardiovascular effects.
Other Miscellaneous Activities
While specific studies on N1-cyclopentyl-N2-(2,4-difluorophenyl)oxalamide are limited, it’s essential to explore its potential beyond the mentioned applications. Researchers may investigate its anti-inflammatory, anti-microbial, anti-hypertensive, and neuro-protective properties. Additionally, understanding its structure-activity relationships could guide further drug development.
Emami, L., Sadeghian, S., Mojaddami, A., et al. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. BMC Chemistry, 16(1), 91. Read more Various intrinsic therapeutic applications of 1,4-dihydropyridine derivatives. RSC Advances, 12, 23494-23507. Read more
Future Directions
While the future directions for N-cyclopentyl-N’-(2,4-difluorophenyl)oxamide are not explicitly mentioned in the search results, the study of similar compounds, such as pyrrolopyrazine derivatives, suggests that nitrogen-containing heterocyclic compounds play a key role in drug production . Therefore, the synthetic methods and biological activities of these derivatives could help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
properties
IUPAC Name |
N-cyclopentyl-N'-(2,4-difluorophenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F2N2O2/c14-8-5-6-11(10(15)7-8)17-13(19)12(18)16-9-3-1-2-4-9/h5-7,9H,1-4H2,(H,16,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLPFYUKOGQGAJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C(=O)NC2=C(C=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-cyclopentyl-N2-(2,4-difluorophenyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-6-methoxy-1H-indole-2-carboxamide](/img/structure/B2444875.png)
![2-(5-chloro-2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2-methoxybenzyl)acetamide](/img/structure/B2444880.png)
![2-[(3-Bromophenyl)methyl]pyrrolidine hydrochloride](/img/structure/B2444887.png)
![4-tert-butyl-N-{[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}benzamide](/img/structure/B2444889.png)
![ethyl 4-({3-[2-(4-fluorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]propanoyl}amino)piperidine-1-carboxylate](/img/structure/B2444892.png)
amino]-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B2444893.png)
